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Solubility Data of Briciclib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Briciclib

CAS No.: 865783-99-9

Cat. No.: S522025

The table below summarizes the key quantitative solubility data for Briciclib, primarily in DMSO, as

reported by commercial suppliers and chemical databases.

Solubility in i
Source Purity Note
DMSO
Selleck 95 mg/mL 99.99%  "Moisture-absorbing DMSO reduces solubility.
Chemicals [1] (200.24 mM) Please use fresh DMSO."
TargetMol [2] 50 mg/mL 99.84%  "Sonication is recommended.”
(105.39 mM)
InvivoChem [3] = 30 mg/mL >98% -

Experimental Protocols and Formulation Preparation

For reliable and reproducible experimental results, especially in in vivo studies, Briciclib often needs to be

formulated using specific protocols beyond a pure DMSO solution.

Protocol for Preparing In Vivo Formulations
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Here is a detailed methodology for preparing a stable, clear solution for administration in animal models,

validated by Selleck Chemicals [1]:

Final Concentration: 4.75 mg/mL (10.01 mM)

Formulation: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% ddH20

Preparation Steps:

Take 50 pL of a 95 mg/mL clarified DMSO stock solution.

Add to 400 pL of PEG300 and mix evenly until clear.

Add 50 pL of Tween 80 to the above system and mix evenly until clear.

Finally, add 500 pL of double-distilled water (ddH20) to adjust the volume to 1 mL.
Critical Note: The mixed solution should be used immediately for optimal results.

o

o

[¢]

[¢]

Other formulation methods include preparing a homogeneous suspension using a 0.5% carboxymethyl
cellulose (CMC-Na) solution at a concentration of >5 mg/mL [1], or using a 5% DMSO + 95% corn oil
mixture [3] [1].

General Guidance for Solubility Determination

While the search results do not contain a specific protocol for determining Briciclib's solubility, the general
principles for such experiments are well-established. The isothermal saturation technique is a standard
method, as referenced in a study on a different drug [4]. The workflow for this process can be summarized as

follows:
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> Workflow for determining drug solubility using the isothermal saturation technique. Key steps include

equilibrium, separation, and analytical quantification.

Mechanism of Action and Therapeutic Relevance
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Understanding Briciclib's mechanism highlights why its solubility is a critical parameter for researchers.

¢ Primary Target: Briciclib is a prodrug of ON 013100 and acts by binding to and inhibiting the
eukaryotic translation initiation factor 4E (elF4E) [3] [1] [5].

e Downstream Effects: By inhibiting elF4E, Briciclib suppresses the cap-dependent translation of key
oncoproteins such as cyclin D1, c-MYC, and VEGF [3]. This disruption leads to cell cycle arrest and
ultimately, tumor cell death.

¢ Therapeutic Context: Briciclib has been investigated in clinical trials for treating various cancers,
including Lymphoma, Advanced Solid Tumors, and Acute Lymphocytic Leukemia [3] [5]. Its
action mechanism is distinct from that of CDK4/6 inhibitors like Palbociclib, Abemaciclib, and
Ribociclib [6], which directly target cyclin-dependent kinases.

The relationship between Briciclib's solubility, its formulation, and its biological mechanism can be

visualized as follows:
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> Logical flow from Briciclib's solubility and formulation to its proposed anticancer mechanism of action
via elF4E inhibition.

Key Considerations for Researchers
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e Use Fresh, Anhydrous DMSO: Always use fresh, dry DMSO to prepare stock solutions, as moisture
can significantly reduce solubility and compound stability [1].

e Sonication: If you encounter difficulties in completely dissolving the powder, sonication is a
recommended technique to aid the process [2].

¢ Formulation for Biological Assays: For cell-based assays, diluting the DMSO stock solution into
the aqueous cell culture medium is standard. For animal studies, follow validated formulation
protocols to ensure proper exposure and bioavailability [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Avalilable at: [https://www.smolecule.com/products/b522025#briciclib-solubility-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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